Cas no 1203298-35-4 (3-(4-methoxyphenyl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide)

• Product Name: 3-(4-methoxyphenyl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide
• CAS No: 1203298-35-4
• MF: C₂₀H₂₅NO₃S
• MW: 359.482404470444
• CID: 5785901
• PubChem ID: 30943718
• Update Time: 2025-10-19

3-(4-methoxyphenyl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide
• AKOS024509444
• 1203298-35-4
• VU0643963-1
• 3-(4-methoxyphenyl)-N-[(4-thiophen-2-yloxan-4-yl)methyl]propanamide
• F5467-0056
• 3-(4-methoxyphenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}propanamide
• 3-(4-methoxyphenyl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)propanamide

• Inchi： 1S/C20H25NO3S/c1-23-17-7-4-16(5-8-17)6-9-19(22)21-15-20(10-12-24-13-11-20)18-3-2-14-25-18/h2-5,7-8,14H,6,9-13,15H2,1H3,(H,21,22)
• InChI Key： NFFOYPZWRNKXGM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CNC(CCC2C=CC(=CC=2)OC)=O)CCOCC1

Computed Properties

• Exact Mass: 359.15551483g/mol
• Monoisotopic Mass: 359.15551483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(4-methoxyphenyl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide

3-(4-Methoxyphenyl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide: A Comprehensive Overview

The compound with CAS No. 1203298-35-4, known as 3-(4-methoxyphenyl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which incorporates a methoxyphenyl group, a thiophene ring, and a propanamide backbone. These structural features contribute to its diverse potential applications and make it a subject of extensive research.

Recent studies have highlighted the importance of thiophene-containing compounds in the development of advanced materials, particularly in the realm of electronics and optoelectronics. The presence of the thiophene ring in this compound enhances its electronic properties, making it a promising candidate for applications in organic semiconductors and light-emitting diodes (LEDs). Researchers have demonstrated that the incorporation of thiophene moieties can significantly improve the charge transport properties of materials, thereby enhancing their performance in electronic devices.

In addition to its electronic applications, this compound has also been explored for its potential in drug discovery. The methoxyphenyl group is known to exhibit bioactive properties, and its integration into this molecule may confer similar characteristics. Recent findings suggest that such compounds could serve as leads for the development of new pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. The propanamide backbone further enhances the molecule's solubility and bioavailability, making it an attractive candidate for medicinal chemistry research.

The synthesis of 3-(4-methoxyphenyl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and cyclizations. These reactions require precise control over reaction conditions to ensure high yields and purity. Researchers have developed innovative synthetic strategies to optimize the production of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes.

One of the most exciting developments in recent years is the application of this compound in bioconjugation chemistry. The oxane ring in the molecule provides a versatile platform for attaching various functional groups, enabling the creation of bioconjugates with tailored properties. Such conjugates have shown promise in diagnostics, drug delivery systems, and biosensing technologies. For instance, they can be used to develop highly sensitive sensors for detecting biomolecules or to create targeted drug delivery systems that enhance therapeutic efficacy while minimizing side effects.

The structural versatility of this compound also makes it an ideal candidate for exploring new chemical reactions and mechanisms. For example, researchers have investigated its reactivity under different conditions to uncover novel pathways for forming complex molecular architectures. These studies not only advance our understanding of organic chemistry but also pave the way for the development of new synthetic methodologies.

In terms of environmental considerations, this compound has been evaluated for its biodegradability and eco-friendly properties. Initial assessments indicate that it exhibits moderate biodegradability under aerobic conditions, which is a positive attribute given the increasing emphasis on sustainable chemistry practices. However, further studies are needed to fully understand its environmental impact and to explore strategies for minimizing any potential ecological risks.

The integration of computational chemistry tools has significantly enhanced our ability to study this compound at an atomic level. Advanced molecular modeling techniques have been employed to predict its electronic properties, reactivity, and interactions with biological systems. These computational insights complement experimental data and provide valuable guidance for optimizing its synthesis and applications.

In conclusion, 3-(4-methoxyphenyl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide (CAS No. 1203298-35-4) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure endows it with exceptional electronic properties, bioactivity, and versatility in chemical synthesis. As research continues to uncover new applications and insights into this molecule's behavior, it is poised to play a pivotal role in advancing both academic research and industrial innovations.